5-{[3-(2-hydroxyethyl)-4-isopropyl-1-piperazinyl]methyl}-2-methoxyphenol

• IUPAC Name: 5-[[3-(2-hydroxyethyl)-4-propan-2-ylpiperazin-1-yl]methyl]-2-methoxyphenol
• InChI: InChI=1S/C17H28N2O3/c1-13(2)19-8-7-18(12-15(19)6-9-20)11-14-4-5-17(22-3)16(21)10-14/h4-5,10,13,15,20-21H,6-9,11-12H2,1-3H3
• InChI Key: DGGYSZHTXPEXGY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCN(CC1CCO)CC2=CC(=C(C=C2)OC)O
• Molecular Formula: C17H28N2O3
• Molecular Weight: 308.4 g/mol

Description

5-{[3-(2-hydroxyethyl)-4-isopropyl-1-piperazinyl]methyl}-2-methoxyphenol, also known as A-317567, is a small molecule that has been found to have potential therapeutic applications in various fields of research. This compound has been synthesized and studied extensively due to its unique chemical structure and properties.

Scientific Research Applications

5-{[3-(2-hydroxyethyl)-4-isopropyl-1-piperazinyl]methyl}-2-methoxyphenol has been studied extensively for its potential therapeutic applications in various fields of research. It has been found to have analgesic properties and has been tested in animal models of neuropathic pain. Studies have also shown that 5-{[3-(2-hydroxyethyl)-4-isopropyl-1-piperazinyl]methyl}-2-methoxyphenol has anti-inflammatory effects and may have potential applications in the treatment of inflammatory diseases. Additionally, 5-{[3-(2-hydroxyethyl)-4-isopropyl-1-piperazinyl]methyl}-2-methoxyphenol has been found to inhibit the growth of cancer cells and may have potential applications in cancer therapy.

Mechanism of Action

The mechanism of action of 5-{[3-(2-hydroxyethyl)-4-isopropyl-1-piperazinyl]methyl}-2-methoxyphenol is not fully understood, but it is believed to act as an antagonist of the transient receptor potential vanilloid 1 (TRPV1) receptor. TRPV1 is a receptor that is involved in pain sensation and inflammation. By blocking this receptor, 5-{[3-(2-hydroxyethyl)-4-isopropyl-1-piperazinyl]methyl}-2-methoxyphenol may reduce pain and inflammation.
Biochemical and Physiological Effects:
5-{[3-(2-hydroxyethyl)-4-isopropyl-1-piperazinyl]methyl}-2-methoxyphenol has been found to have analgesic and anti-inflammatory effects in animal models. It has also been found to inhibit the growth of cancer cells in vitro. However, the exact biochemical and physiological effects of 5-{[3-(2-hydroxyethyl)-4-isopropyl-1-piperazinyl]methyl}-2-methoxyphenol are still being studied.

Advantages and Limitations for Lab Experiments

One advantage of 5-{[3-(2-hydroxyethyl)-4-isopropyl-1-piperazinyl]methyl}-2-methoxyphenol is that it has been found to have high selectivity for the TRPV1 receptor, which may reduce the risk of off-target effects. Additionally, 5-{[3-(2-hydroxyethyl)-4-isopropyl-1-piperazinyl]methyl}-2-methoxyphenol has been found to have a relatively low toxicity profile in animal studies. However, one limitation of 5-{[3-(2-hydroxyethyl)-4-isopropyl-1-piperazinyl]methyl}-2-methoxyphenol is that it has poor solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 5-{[3-(2-hydroxyethyl)-4-isopropyl-1-piperazinyl]methyl}-2-methoxyphenol. One potential direction is to further investigate its potential applications in cancer therapy. Another direction is to study its effects on other TRP channels, which may have implications for the treatment of other diseases. Additionally, the development of more soluble forms of 5-{[3-(2-hydroxyethyl)-4-isopropyl-1-piperazinyl]methyl}-2-methoxyphenol may expand its use in laboratory experiments and potentially in clinical applications.
Conclusion:
In conclusion, 5-{[3-(2-hydroxyethyl)-4-isopropyl-1-piperazinyl]methyl}-2-methoxyphenol is a small molecule that has been synthesized and studied extensively for its potential therapeutic applications. It has been found to have analgesic, anti-inflammatory, and anti-cancer effects, and its mechanism of action involves blocking the TRPV1 receptor. While there are limitations to its use in laboratory experiments, there are several future directions for its study that may lead to new therapeutic applications.

Synthesis Methods

The synthesis of 5-{[3-(2-hydroxyethyl)-4-isopropyl-1-piperazinyl]methyl}-2-methoxyphenol involves the reaction of 2-methoxyphenol with 3-(2-hydroxyethyl)-4-isopropyl-1-piperazinecarboxylic acid, followed by the addition of formaldehyde and reduction with sodium borohydride. The resulting product is then purified through column chromatography to obtain the final compound. This synthesis method has been optimized to produce high yields of 5-{[3-(2-hydroxyethyl)-4-isopropyl-1-piperazinyl]methyl}-2-methoxyphenol with high purity.